Cas no 6946-66-3 (Cyclohexaneacetic acid,1-hydroxy-, 3-methylbutyl ester)

Cyclohexaneacetic acid,1-hydroxy-, 3-methylbutyl ester structure
6946-66-3 structure
Product Name:Cyclohexaneacetic acid,1-hydroxy-, 3-methylbutyl ester
CAS No:6946-66-3
MF:C13H24O3
MW:228.327864646912
CID:513881
PubChem ID:81376
Update Time:2025-04-19

Cyclohexaneacetic acid,1-hydroxy-, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,1-hydroxy-, 3-methylbutyl ester
    • 3-methylbutyl 1-hydroxycyclohexaneacetate
    • 3-methylbutyl 2-(1-hydroxycyclohexyl)acetate
    • 3-methylbutyl(1-hydroxycyclohexyl)acetate
    • AC1L3176
    • AC1Q66J5
    • AG-G-70424
    • AR-1F4435
    • CTK5D0013
    • EINECS 230-109-0
    • NSC57348
    • UNII-7XVJ7M46AV
    • 6946-66-3
    • NSC-57348
    • DTXSID50219625
    • NSC 57348
    • NS00036858
    • Cyclohexaneacetic acid, 1-hydroxy-, 3-methylbutyl ester
    • 7XVJ7M46AV
    • Inchi: 1S/C13H24O3/c1-11(2)6-9-16-12(14)10-13(15)7-4-3-5-8-13/h11,15H,3-10H2,1-2H3
    • InChI Key: YPZJKRRAQSWQCI-UHFFFAOYSA-N
    • SMILES: OC1(CC(=O)OCCC(C)C)CCCCC1

Computed Properties

  • Exact Mass: 228.17262
  • Monoisotopic Mass: 228.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.011
  • Boiling Point: 308.8°C at 760 mmHg
  • Flash Point: 118.7°C
  • Refractive Index: 1.473
  • PSA: 46.53
  • LogP: 2.66100
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